Cas no 2680755-20-6 (1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2680755-20-6
• MF: C₁₁H₁₄F₃NO₄
• MW: 281.228374004364
• CID: 6001132
• PubChem ID: 165906927
• Update Time: 2025-05-20

1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286073
• 1-(2,2,2-trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid
• 2680755-20-6
• 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C11H14F3NO4/c12-11(13,14)9(18)15-4-1-7(8(16)17)10(15)2-5-19-6-3-10/h7H,1-6H2,(H,16,17)
• InChI Key： UQDIMSQDMMXKSJ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)C21CCOCC2)=O)(F)F

Computed Properties

• Exact Mass: 281.08749241g/mol
• Monoisotopic Mass: 281.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid

Introduction to 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2680755-20-6)

1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680755-20-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug development. This spirocyclic structure, featuring a unique combination of a trifluoroacetyl group and an azaspiro framework, presents intriguing pharmacological properties that make it a valuable scaffold for designing novel therapeutic agents.

The compound belongs to a class of molecules known for their ability to interact with biological targets in distinct ways due to their rigid spirocyclic core. The presence of the trifluoroacetyl moiety enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This feature allows the compound to penetrate biological membranes more effectively and resist enzymatic degradation, thereby potentially increasing its bioavailability and therapeutic efficacy.

The 8-oxa-1-azaspiro[4.5]decane backbone provides a highly stable and flexible scaffold that can be modified at various positions to tailor its biological activity. This structural motif has been explored in the development of bioactive molecules due to its ability to mimic natural products and exhibit unique binding interactions with biological targets. The carboxylic acid functionality at the 4-position further extends the versatility of this compound, enabling further derivatization through esterification, amidation, or other chemical transformations.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. These molecules often exhibit high binding affinity and selectivity towards specific biological targets, making them promising candidates for therapeutic intervention. The 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid structure exemplifies this trend, as it combines several desirable features that enhance its suitability for medicinal chemistry applications.

One of the most compelling aspects of this compound is its potential as a building block for the development of small-molecule inhibitors or modulators. The spirocyclic core provides a rigid framework that can be fine-tuned to optimize interactions with protein targets, while the trifluoroacetyl group enhances hydrophobicity and binding affinity. Additionally, the presence of multiple functional handles allows for diverse chemical modifications, enabling researchers to explore various pharmacological pathways.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties and improve drug-like characteristics. The introduction of fluorine atoms into organic molecules often leads to enhanced metabolic stability, increased lipophilicity, and improved binding affinity. The trifluoroacetyl group in 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid leverages these benefits, making it an attractive candidate for further investigation.

The compound's structural complexity also makes it a suitable candidate for computational modeling and virtual screening studies. Advanced computational techniques can be employed to predict how this molecule might interact with biological targets at the atomic level. This approach allows researchers to identify potential lead compounds more efficiently and accelerate the drug discovery process.

In addition to its synthetic appeal, 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid has shown promise in preliminary biological assays. These studies have indicated that derivatives of this compound may exhibit activity against various disease-related targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. While further research is needed to fully elucidate its therapeutic potential, these initial findings are encouraging.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies are employed to construct the spirocyclic core while introducing the necessary functional groups at strategic positions. Techniques such as transition-metal catalysis and asymmetric synthesis play a crucial role in achieving the desired molecular architecture with high enantioselectivity.

The versatility of 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid extends beyond its use as a lead compound in drug discovery. It can also serve as a valuable intermediate for synthesizing more complex molecules with tailored biological activities. The carboxylic acid functionality at the 4-position provides a convenient site for further derivatization, allowing researchers to explore diverse chemical spaces and identify novel pharmacological entities.

As interest in fluorinated compounds continues to grow due to their unique physicochemical properties, compounds like 1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid are likely to play an increasingly important role in medicinal chemistry research. Their ability to modulate drug-like properties while maintaining structural complexity makes them ideal candidates for developing next-generation therapeutics.

In conclusion,1-(2,2,2-Trifluoroacetyl)-8-oxa-1-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2680755-20-6) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological entities with significant therapeutic potential. Its unique combination of functional groups and favorable physicochemical properties make it an attractive scaffold for drug discovery efforts aimed at addressing various human diseases.